Cas no 2171598-05-1 (5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid)

• Product Name: 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid
• CAS No: 2171598-05-1
• MF: C₃₁H₃₅N₃O₅
• MW: 529.626708269119
• CID: 5760551
• PubChem ID: 165584761
• Update Time: 2025-06-15

5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1535105
• 2171598-05-1
• 5-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}pentanoic acid
• 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid

• Inchi： 1S/C31H35N3O5/c1-34(19-22-11-3-2-4-12-22)20-28(30(37)32-18-10-9-17-29(35)36)33-31(38)39-21-27-25-15-7-5-13-23(25)24-14-6-8-16-26(24)27/h2-8,11-16,27-28H,9-10,17-21H2,1H3,(H,32,37)(H,33,38)(H,35,36)
• InChI Key： LZYBIZLOBBOHBO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCCC(=O)O)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 529.25767123g/mol
• Monoisotopic Mass: 529.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 14
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid

Introduction to 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic Acid (CAS No. 2171598-05-1)

5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid, identified by its CAS number 2171598-05-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways. The intricate structure of this molecule, characterized by its multiple functional groups and substituents, makes it a subject of intense study for researchers aiming to harness its pharmacological properties.

The molecular framework of 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid is a testament to the ingenuity of synthetic chemists. The presence of a benzyl(methyl)amino group at the 3-position and a propanamido moiety at the 5-position introduces unique reactivity and binding capabilities. Furthermore, the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group enhances the molecule's stability and solubility, making it more amenable for biological testing. These structural features collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

In recent years, there has been a surge in interest regarding fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and bioavailability. The (9H-fluoren-9-yl)methoxycarbonyl group in 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid aligns with this trend, offering a promising scaffold for developing next-generation drugs. This compound has been explored in various preclinical studies as a potential candidate for treating inflammatory diseases, cancer, and neurological disorders. The benzyl(methyl)amino group further adds to its versatility by allowing for modifications that can fine-tune its pharmacokinetic properties.

The synthesis of 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to ensure high yields and purity. The use of protecting groups is crucial in this context, as it allows for selective modification of specific functional groups without affecting others. This meticulous approach underscores the importance of expertise in organic synthesis when dealing with complex molecules like this one.

One of the most compelling aspects of 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid is its potential as a tool compound for studying biological mechanisms. Researchers have utilized this molecule to investigate the role of specific amino acid residues in protein-protein interactions and enzyme inhibition. The structural diversity offered by this compound allows scientists to probe various signaling pathways with high precision. Such studies not only enhance our understanding of disease mechanisms but also pave the way for the development of targeted therapies.

The pharmacological profile of 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid has been evaluated through both in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated promising activity against several disease models, including those relevant to cancer and inflammation. Its ability to modulate key cellular processes suggests that it may serve as a foundation for designing more effective therapeutic agents. Additionally, its favorable pharmacokinetic properties make it an attractive candidate for further development into an oral drug formulation.

The future prospects of 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}pentanoic acid are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential in translating laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in advancing drug discovery and improving patient outcomes.

In conclusion, 5-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)propanamido}pentanoic acid (CAS No. 2171598-05-1) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure, combined with its favorable pharmacological properties, positions it as a valuable tool for developing novel therapeutic agents. As research progresses, we can expect further insights into its applications across various disease areas, ultimately contributing to the advancement of modern medicine.